Cas no 39518-95-1 (2-Cyano-N-methylbenzamide)

• Product Name: 2-Cyano-N-methylbenzamide
• CAS No: 39518-95-1
• MF: C₉H₈N₂O
• MW: 160.17262172699
• CID: 1022462
• Update Time: 2023-08-02

2-Cyano-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-cyano-N-methyl- (9CI)
• 2-cyano-N-methylbenzamide
• BENZAMIDE, 2-CYANO-N-METHYL-
• 2-Cyano-N-methylbenzamide

• Inchi： 1S/C9H8N2O/c1-11-9(12)8-5-3-2-4-7(8)6-10/h2-5H,1H3,(H,11,12)
• InChI Key： VSERMWPCCMYTSX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C#N)NC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 216
• Topological Polar Surface Area: 52.9